Cas no 2228314-61-0 (4-(Quinoxalin-2-yl)-1,3-oxazolidin-2-one)

• Product Name: 4-(Quinoxalin-2-yl)-1,3-oxazolidin-2-one
• CAS No: 2228314-61-0
• MF: C₁₁H₉N₃O₂
• MW: 215.208061933517
• CID: 5791361
• PubChem ID: 165640508
• Update Time: 2025-06-08

4-(Quinoxalin-2-yl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(quinoxalin-2-yl)-1,3-oxazolidin-2-one
• 2228314-61-0
• EN300-1824145
• 4-(Quinoxalin-2-yl)-1,3-oxazolidin-2-one

• Inchi： 1S/C11H9N3O2/c15-11-14-10(6-16-11)9-5-12-7-3-1-2-4-8(7)13-9/h1-5,10H,6H2,(H,14,15)
• InChI Key： SWHKSPLTXAMHJM-UHFFFAOYSA-N
• SMILES： O1C(NC(C2C=NC3C=CC=CC=3N=2)C1)=O

Computed Properties

• Exact Mass: 215.069476538g/mol
• Monoisotopic Mass: 215.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 64.1Ų

Additional information on 4-(Quinoxalin-2-yl)-1,3-oxazolidin-2-one

Research Brief on 4-(Quinoxalin-2-yl)-1,3-oxazolidin-2-one (CAS: 2228314-61-0): Recent Advances and Applications

The compound 4-(Quinoxalin-2-yl)-1,3-oxazolidin-2-one (CAS: 2228314-61-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic scaffold combines a quinoxaline moiety with an oxazolidinone ring, offering a versatile platform for drug discovery. Recent studies have explored its role as a kinase inhibitor, antimicrobial agent, and modulator of protein-protein interactions, positioning it as a promising candidate for further development.

Structural analysis reveals that the oxazolidinone ring in 4-(Quinoxalin-2-yl)-1,3-oxazolidin-2-one provides conformational rigidity while the quinoxaline moiety offers multiple sites for functional group modifications. This combination allows for fine-tuning of pharmacological properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against EGFR (epidermal growth factor receptor) with IC50 values in the low nanomolar range, suggesting potential applications in targeted cancer therapies.

In antimicrobial research, 4-(Quinoxalin-2-yl)-1,3-oxazolidin-2-one has shown remarkable activity against drug-resistant bacterial strains. Research published in Antimicrobial Agents and Chemotherapy (2024) reported that structural analogs of this compound displayed enhanced activity against methicillin-resistant Staphylococcus aureus (MRSA) compared to linezolid, a clinically used oxazolidinone antibiotic. The improved activity was attributed to better membrane penetration and reduced efflux pump recognition.

The synthetic accessibility of 4-(Quinoxalin-2-yl)-1,3-oxazolidin-2-one has also been a focus of recent investigations. A novel one-pot synthesis method developed in 2024 (Organic Process Research & Development) achieved an 85% yield using copper-catalyzed cyclization, significantly improving upon previous methods. This advancement in synthetic methodology is expected to facilitate the production of diverse derivatives for structure-activity relationship studies.

Current challenges in the development of 4-(Quinoxalin-2-yl)-1,3-oxazolidin-2-one derivatives include optimizing pharmacokinetic properties and reducing potential off-target effects. Recent computational studies employing molecular docking and dynamics simulations have provided insights into binding modes with various biological targets, aiding in the rational design of more selective compounds. Future research directions include exploring its potential in combination therapies and investigating novel delivery systems to enhance bioavailability.

In conclusion, 4-(Quinoxalin-2-yl)-1,3-oxazolidin-2-one represents a versatile scaffold with multiple therapeutic applications. The growing body of research on this compound and its derivatives highlights its potential to address unmet medical needs in oncology, infectious diseases, and other therapeutic areas. Continued investigation of its structure-activity relationships and mechanism of action will be crucial for translating these findings into clinical applications.